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Compound of Interest

Compound Name: N',N'-dipropylhexane-1,6-diamine

Cat. No.: B3097156 Get Quote

Disclaimer: Detailed safety and toxicological data for N',N'-dipropylhexane-1,6-diamine are

limited in publicly available literature. This guide is compiled based on the available Safety Data

Sheet (SDS) for the compound, general safety protocols for corrosive amines, and data from

structurally analogous compounds such as 1,6-hexanediamine and N,N'-dibutylhexane-1,6-

diamine. It is imperative for researchers, scientists, and drug development professionals to

supplement this information with a thorough internal risk assessment before handling this

chemical.

Hazard Identification and Classification
N',N'-dipropylhexane-1,6-diamine is classified as a hazardous chemical. Based on the

available information for the compound and its analogues, it is anticipated to be corrosive and

capable of causing severe skin and eye damage. It may also cause respiratory irritation.

GHS Classification (Anticipated):

Skin Corrosion/Irritation, Category 1B

Serious Eye Damage/Eye Irritation, Category 1

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory tract irritation)

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)
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Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

H302 + H312: Harmful if swallowed or in contact with skin.

H402: Harmful to aquatic life.

Physical and Chemical Properties
Specific quantitative data for N',N'-dipropylhexane-1,6-diamine is not readily available. The

following table summarizes data for the parent compound, 1,6-hexanediamine, and a close

analogue, N,N'-dibutylhexane-1,6-diamine, to provide an indication of the expected properties.

Property 1,6-Hexanediamine
N,N'-dibutylhexane-1,6-
diamine

Molecular Formula C₆H₁₆N₂ C₁₄H₃₂N₂

Molecular Weight 116.21 g/mol 228.42 g/mol

Appearance Colorless crystalline solid Not available

Boiling Point 204-205 °C 131 °C (at 3 torr)[1]

Melting Point 38-41 °C Not available

Flash Point 81 °C >110 °C[1]

Density 0.840 g/mL 0.821 g/cm³[1]

Solubility Soluble in water Not available

Toxicological Information
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Detailed toxicological studies on N',N'-dipropylhexane-1,6-diamine have not been identified.

The toxicological profile is inferred from data on 1,6-hexanediamine.

Toxicity Metric 1,6-Hexanediamine

LD50 Oral (Rat) 980 mg/kg

LD50 Dermal (Rabbit) 1110 mg/kg[2]

Skin Corrosion/Irritation Causes severe skin burns.

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory Irritation May cause respiratory irritation.

Experimental Protocols
Specific experimental safety protocols for N',N'-dipropylhexane-1,6-diamine are not publicly

available. Safety assessments for chemicals of this class typically follow standardized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD). For instance, skin corrosion/irritation is often assessed using OECD Test Guideline

404 (Acute Dermal Irritation/Corrosion), and eye damage/irritation is assessed using OECD

Test Guideline 405 (Acute Eye Irritation/Corrosion). These studies are typically conducted on

animal models, such as rabbits.

Safe Handling and Storage Workflow
The following diagram outlines a logical workflow for the safe handling of N',N'-
dipropylhexane-1,6-diamine in a laboratory setting.

Caption: A logical workflow for the safe handling of corrosive amines.

Personal Protective Equipment (PPE)
Given the corrosive nature of N',N'-dipropylhexane-1,6-diamine, appropriate PPE is essential

to prevent skin and eye contact.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards should

be worn.[3] A face shield should be used in situations with a high risk of splashing.[3]
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Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[3] Gloves

should be inspected for any signs of degradation before use.

Lab Coat: A chemical-resistant lab coat or apron should be worn to protect against

splashes.

Footwear: Closed-toe shoes are mandatory.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors. If a fume hood is not available or if

there is a risk of exceeding exposure limits, a NIOSH-approved respirator with appropriate

cartridges should be used.

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.

Fire-Fighting Measures
While not highly flammable, N',N'-dipropylhexane-1,6-diamine is a combustible material.
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: Combustion may produce toxic and irritating vapors, including carbon

monoxide, carbon dioxide, and nitrogen oxides.

Protective Equipment for Firefighters: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading by using inert absorbent materials such as sand,

earth, or vermiculite. Do not use combustible materials like sawdust.

Neutralize (with caution): For small spills, cautious neutralization with a dilute acid (e.g.,

acetic acid) may be possible, but this should only be performed by trained personnel.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Personal Protection: Wear the appropriate PPE, including respiratory protection, throughout

the cleanup process.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] Keep

away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.

Store in a corrosives-compatible cabinet.
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Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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